N-[5-(aminosulfonyl)-2-methylphenyl]-2-phenoxybutanamide

• IUPAC Name: N-(2-methyl-5-sulfamoylphenyl)-2-phenoxybutanamide
• InChI: InChI=1S/C17H20N2O4S/c1-3-16(23-13-7-5-4-6-8-13)17(20)19-15-11-14(24(18,21)22)10-9-12(15)2/h4-11,16H,3H2,1-2H3,(H,19,20)(H2,18,21,22)
• InChI Key: INLIQXHMPPQRDS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=C(C=CC(=C1)S(=O)(=O)N)C)OC2=CC=CC=C2
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

N-[5-(aminosulfonyl)-2-methylphenyl]-2-phenoxybutanamide, also known as NS-398, is a selective inhibitor of cyclooxygenase-2 (COX-2) enzyme. It was first synthesized in 1994 by scientists at Sankyo Co. Ltd. in Japan. Since its discovery, NS-398 has been extensively studied for its potential applications in various fields of scientific research.

Mechanism of Action

N-[5-(aminosulfonyl)-2-methylphenyl]-2-phenoxybutanamide selectively inhibits the COX-2 enzyme by binding to its active site and blocking the conversion of arachidonic acid to prostaglandins. This results in the reduction of inflammation and pain without affecting the production of prostaglandins by the COX-1 enzyme, which is responsible for the maintenance of gastric mucosal integrity.
Biochemical and Physiological Effects:
N-[5-(aminosulfonyl)-2-methylphenyl]-2-phenoxybutanamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in various animal models of arthritis, colitis, and cancer. It has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

N-[5-(aminosulfonyl)-2-methylphenyl]-2-phenoxybutanamide has several advantages as a research tool. It is highly selective for COX-2 enzyme and does not affect the production of prostaglandins by the COX-1 enzyme. It is also relatively stable and can be easily synthesized in the laboratory. However, N-[5-(aminosulfonyl)-2-methylphenyl]-2-phenoxybutanamide has some limitations as a research tool. It is not suitable for long-term studies due to its potential toxicity and it may interfere with other signaling pathways in the cell.

Future Directions

N-[5-(aminosulfonyl)-2-methylphenyl]-2-phenoxybutanamide has potential applications in various fields of scientific research. Future research could focus on the development of more selective COX-2 inhibitors with fewer side effects. It could also be used in combination with other drugs to enhance its therapeutic effects. Furthermore, N-[5-(aminosulfonyl)-2-methylphenyl]-2-phenoxybutanamide could be used as a tool to study the role of COX-2 enzyme in various physiological and pathological processes.

Scientific Research Applications

N-[5-(aminosulfonyl)-2-methylphenyl]-2-phenoxybutanamide has been widely used in scientific research for its potential applications in various fields such as cancer research, inflammation, and pain management. It has been shown to selectively inhibit COX-2 enzyme, which is responsible for the production of prostaglandins, a group of lipid compounds that play a key role in the regulation of inflammation and pain.